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Compound of Interest

2-Chloro-5-Fluoropyridine-3-
Compound Name:
carbaldehyde

Cat. No.: B113096

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and available data for 2-Chloro-5-Fluoropyridine-3-carbaldehyde, a key intermediate in
pharmaceutical and agrochemical research.

Molecular Structure and Identification

2-Chloro-5-Fluoropyridine-3-carbaldehyde is a substituted pyridine derivative with the
chemical formula CeHsCIFNO.[1][2] Its structure is characterized by a pyridine ring substituted
with a chlorine atom at the 2-position, a fluorine atom at the 5-position, and a carbaldehyde
(formyl) group at the 3-position.

Molecular Diagram:
Caption: 2D structure of 2-Chloro-5-Fluoropyridine-3-carbaldehyde.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 2-Chloro-5-fluoropyridine-3-carbaldehyde

CAS Number 851484-95-2[1]

Molecular Formula CeH3CIFNO[1][2]

Molecular Weight 159.55 g/mol [1]

inChi INChl=1S/C6H3CIFNO/c7-6-4(3-10)1-5(8)2-9-
6/h1-3H[3]

InChlKey IMQFWCDQEAIYJV-UHFFFAOYSA-N[2]

SMILES O=Cclc(Clncc(F)c1[3]

Synonyms 2-Chloro-5-fluoro-3-pyridinecarboxaldehyde, 2-

Chloro-5-fluoronicotinaldehyde[2]

Physicochemical Properties

A summary of the key physicochemical properties is presented below. This data is essential for
handling, storage, and reaction setup.

Table 2: Physicochemical Data

Property Value Source
Appearance Powder or liquid [2]
Density 1.444 g/cm3 [2]
Boiling Point 224.4 °C at 760 mmHg [2]
Flash Point 89.5°C [2]
Refractive Index 1.565 [2]

Spectroscopic Data
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Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
2-Chloro-5-Fluoropyridine-3-carbaldehyde. While comprehensive spectral data for this
specific molecule is not readily available in the public domain, data for structurally similar
compounds can provide valuable reference points.

(Note: The following sections are placeholders and will be populated with specific data for 2-
Chloro-5-Fluoropyridine-3-carbaldehyde as it becomes available.)

'H NMR Spectroscopy

No experimental data found in the search results.

3C NMR Spectroscopy

No experimental data found in the search results.

Infrared (IR) Spectroscopy

No experimental data found in the search results.

Mass Spectrometry

No experimental data found in the search results.

Experimental Protocols

A detailed, validated experimental protocol for the synthesis of 2-Chloro-5-Fluoropyridine-3-
carbaldehyde is not explicitly available in the reviewed literature. However, general synthetic
strategies for related chlorofluoropyridine derivatives can be adapted. One common approach
involves the formylation of a corresponding 2-chloro-5-fluoropyridine precursor.

General Synthesis Approach (Hypothetical)

A potential synthetic route could involve the Vilsmeier-Haack formylation of 2-chloro-5-
fluoropyridine. This reaction typically utilizes a formylating agent generated in situ from
phosphorus oxychloride (POCIs) and a substituted amide like N,N-dimethylformamide (DMF).

Reaction Workflow Diagram:
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Reaction

Reagents

Work-up & Purification
(Aqueous Work-upHSoIvent ExtractionHColumn Chromatography) 2-Chloro-5-fluoropyridine Formylation Reaction
=

Click to download full resolution via product page
Caption: Hypothetical synthesis workflow for 2-Chloro-5-Fluoropyridine-3-carbaldehyde.

Disclaimer: This proposed synthesis is based on established chemical principles for similar
compounds and has not been experimentally validated from the available search results.
Researchers should consult relevant literature and perform appropriate safety assessments
before attempting any synthesis.

Safety, Handling, and Storage
Safety:

e Causes skin irritation.[4]

o Causes serious eye irritation.[4]

o May cause respiratory irritation.[4] Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. Work should be conducted in a well-ventilated fume hood.
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Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed.
Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

This technical guide is intended to be a living document and will be updated as more
experimental data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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